Cas no 1368245-06-0 (3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}piperidine)

3-{1-Methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}piperidine is a heterocyclic compound featuring a fused pyrrolopyridine core linked to a piperidine moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The methyl substitution at the pyrrole nitrogen enhances stability, while the piperidine group offers versatility for further functionalization. Its rigid, bicyclic framework is conducive to binding interactions in biological systems, suggesting potential applications in drug discovery, particularly for targeting central nervous system (CNS) receptors or enzyme inhibition. The compound's synthetic accessibility and modularity further support its utility in medicinal chemistry and lead optimization efforts.
3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}piperidine structure
1368245-06-0 structure
Product Name:3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}piperidine
CAS No:1368245-06-0
MF:C13H17N3
MW:215.294182538986
CID:6225954
PubChem ID:133646042
Update Time:2025-05-20

3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}piperidine Chemical and Physical Properties

Names and Identifiers

    • 3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}piperidine
    • 1368245-06-0
    • EN300-1856905
    • 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}piperidine
    • Inchi: 1S/C13H17N3/c1-16-9-12(10-4-2-6-14-8-10)11-5-3-7-15-13(11)16/h3,5,7,9-10,14H,2,4,6,8H2,1H3
    • InChI Key: VLFYTPXWVRGZFF-UHFFFAOYSA-N
    • SMILES: N1CCCC(C2=CN(C)C3C2=CC=CN=3)C1

Computed Properties

  • Exact Mass: 215.142247555g/mol
  • Monoisotopic Mass: 215.142247555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.8Ų

3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}piperidine Pricemore >>

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3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}piperidine Related Literature

Additional information on 3-{1-methyl-1H-pyrrolo2,3-bpyridin-3-yl}piperidine

Introduction to Compound CAS No. 1368245-06-0: 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}piperidine

The compound with CAS No. 1368245-06-0, commonly referred to as 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}piperidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique pyrrolopyridine core structure, which is a bicyclic system combining pyrrole and pyridine rings. The presence of a piperidine ring further enhances its structural complexity and functional versatility.

Recent studies have highlighted the potential of pyrrolopyridine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The methyl group substitution at the pyrrole ring adds another layer of complexity to the molecule, influencing its electronic properties and interactions with biological targets. This makes CAS No. 1368245-06-0 a promising candidate for exploring novel therapeutic agents.

From a synthetic standpoint, the construction of this compound involves a series of intricate reactions, including cyclization and substitution processes. Researchers have employed various strategies to optimize the synthesis of pyrrolopyridine derivatives, ensuring high yields and purity. These advancements have not only facilitated the preparation of CAS No. 1368245-06-0 but also paved the way for exploring its analogs with diverse functional groups.

In terms of applications, CAS No. 1368245-06-0 has shown potential in several areas. For instance, its ability to modulate enzyme activity makes it a valuable tool in studying cellular signaling pathways. Additionally, its structural features make it a candidate for developing materials with unique electronic properties, such as semiconductors or sensors.

Recent breakthroughs in computational chemistry have enabled researchers to predict the bioactivity of CAS No. 1368245-06-0 with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can now identify potential binding sites on target proteins, guiding experimental efforts more effectively.

Furthermore, the environmental impact of synthesizing such compounds has become a focal point in sustainable chemistry. Efforts are underway to develop greener synthesis routes for CAS No. 1368245-06-0, reducing waste and energy consumption while maintaining high-quality standards.

In conclusion, CAS No. 1368245-06-0: 3-{1-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl}piperidine stands as a testament to the ingenuity of modern organic chemistry. Its complex structure and diverse applications position it as a key player in advancing both scientific research and industrial innovation.

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